2-[4-Benzyloxy-2-(trifluoromethyl)phenyl]-4,4,6-trimethyl-1,3,2-dioxaborinane

• IUPAC Name: 4,4,6-trimethyl-2-[4-phenylmethoxy-2-(trifluoromethyl)phenyl]-1,3,2-dioxaborinane
• InChI: InChI=1S/C20H22BF3O3/c1-14-12-19(2,3)27-21(26-14)18-10-9-16(11-17(18)20(22,23)24)25-13-15-7-5-4-6-8-15/h4-11,14H,12-13H2,1-3H3
• InChI Key: ZXGRAAJNPSEDNE-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(CC(O1)(C)C)C)C2=C(C=C(C=C2)OCC3=CC=CC=C3)C(F)(F)F
• Molecular Formula: C20H22BF3O3
• Molecular Weight: 378.2 g/mol

Description

2-[4-Benzyloxy-2-(trifluoromethyl)phenyl]-4,4,6-trimethyl-1,3,2-dioxaborinane (referred to as 2-BTF-TMD) is an organoboron compound that has recently been studied for its potential applications in a range of scientific research areas. This compound has unique properties that make it useful for a variety of purposes, including synthesis, catalysis, and biochemistry. 2-BTF-TMD has been found to be an effective catalyst for a variety of reactions, and its structure allows it to interact with a wide range of organic molecules. In addition, 2-BTF-TMD has been found to have interesting biochemical and physiological effects, and its potential applications in laboratory experiments are being explored.

Scientific Research Applications

2-BTF-TMD has been studied for its potential applications in a range of scientific research areas. It has been found to be an effective catalyst for a variety of reactions, including the synthesis of organic compounds, the hydrolysis of esters, and the oxidation of alcohols. In addition, 2-BTF-TMD has been found to be an effective catalyst for the formation of carbon-carbon bonds. It has also been found to be an effective catalyst for the formation of organoboron compounds, which have potential applications in a range of areas, including medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of 2-BTF-TMD is not yet fully understood. However, it is believed that the compound is able to interact with a variety of organic molecules due to its unique structure. It is believed that the compound is able to form a boron-oxygen bond with an organic molecule, which then facilitates the reaction. In addition, it is believed that the compound is able to act as a Lewis acid, which is able to activate certain substrates, such as alcohols and esters, and facilitate their reaction.
Biochemical and Physiological Effects
2-BTF-TMD has been found to have interesting biochemical and physiological effects. It has been found to be an effective inhibitor of the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins and thromboxanes. In addition, 2-BTF-TMD has been found to be an effective inhibitor of the enzyme 5-lipoxygenase, which is involved in the production of leukotrienes. These effects suggest that 2-BTF-TMD may have potential applications in the treatment of inflammatory diseases, such as asthma and arthritis.

Advantages and Limitations for Lab Experiments

2-BTF-TMD has a number of advantages for laboratory experiments. It is relatively easy to synthesize, and its unique structure allows it to interact with a wide range of organic molecules. In addition, 2-BTF-TMD is an effective catalyst for a variety of reactions, and it has been found to be an effective inhibitor of certain enzymes. However, 2-BTF-TMD also has some limitations. It is relatively expensive to synthesize, and it is not as effective as other catalysts for certain reactions. In addition, its effects on enzymes are not yet fully understood, and its potential applications in the treatment of diseases are still being explored.

Future Directions

2-BTF-TMD has potential applications in a range of scientific research areas. In the future, it is possible that the compound could be used as a catalyst for a variety of reactions, including the synthesis of organic compounds, the hydrolysis of esters, and the oxidation of alcohols. In addition, it is possible that the compound could be used as an inhibitor of enzymes involved in the production of prostaglandins and thromboxanes, and leukotrienes. Furthermore, it is possible that the compound could be used in the treatment of inflammatory diseases, such as asthma and arthritis. Finally, it is possible that 2-BTF-TMD could be used as a catalyst for the formation of organoboron compounds, which have potential applications in a range of areas, including medicine, agriculture, and materials science.

Synthesis Methods

2-BTF-TMD can be synthesized using a number of different methods. The most common method involves the reaction of 4-benzyloxy-2-(trifluoromethyl)phenol with trimethyl-1,3,2-dioxaborinane in the presence of a base, such as sodium hydroxide. This reaction produces 2-BTF-TMD in a high yield. Other methods of synthesis include the reaction of 4-benzyloxy-2-(trifluoromethyl)phenol with trimethyl-1,3,2-dioxaborinane in the presence of a Lewis acid, such as aluminum chloride, or the reaction of 4-benzyloxy-2-(trifluoromethyl)phenol with trimethyl-1,3,2-dioxaborinane in the presence of a strong oxidizing agent, such as potassium permanganate.